![molecular formula C20H22N2O2 B4016892 3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B4016892.png)
3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide
Overview
Description
3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, MPCC, and has been found to have a variety of interesting properties that make it useful for a range of different applications. In
Scientific Research Applications
Synthesis and Characterization
- Benzamides and their metal complexes, including similar structures to 3-methyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide, have been synthesized and characterized. These compounds demonstrated significant antibacterial activity, suggesting potential applications in developing new antibacterial agents (Khatiwora et al., 2013).
Pharmacological Potential
- Benzamide derivatives have been studied for their serotonin receptor agonist activity, impacting gastrointestinal motility. This research indicates the potential use of similar compounds in treating gastrointestinal disorders (Sonda et al., 2003).
- Another study explored the anti-fatigue effects of benzamide derivatives in animal models, suggesting these compounds could have applications in addressing fatigue-related conditions (Wu et al., 2014).
Metabolic and Pharmacokinetic Studies
- Research on the metabolism of flumatinib, a tyrosine kinase inhibitor with a benzamide component, has provided insight into the metabolic pathways of similar compounds in humans. This information is crucial for the development of new drugs with improved efficacy and reduced toxicity (Gong et al., 2010).
Chemical and Structural Analysis
- Studies on benzamide derivatives have also focused on their chemical structure and potential for forming stable crystalline forms, which is important for the development of pharmaceuticals and other chemical materials (Demir et al., 2015).
properties
IUPAC Name |
3-methyl-N-[4-(piperidine-1-carbonyl)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-15-6-5-7-17(14-15)19(23)21-18-10-8-16(9-11-18)20(24)22-12-3-2-4-13-22/h5-11,14H,2-4,12-13H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWDNOWZTIJAKDD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.